Cas no 887349-24-8 (N,3-diphenyl-2,1-benzoxazole-5-carboxamide)

• Product Name: N,3-diphenyl-2,1-benzoxazole-5-carboxamide
• CAS No: 887349-24-8
• MF: C₂₀H₁₄N₂O₂
• MW: 314.337364673615
• CID: 6410996
• PubChem ID: 7465232
• Update Time: 2025-08-05

N,3-diphenyl-2,1-benzoxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N,3-diphenyl-2,1-benzoxazole-5-carboxamide
• AKOS002057562
• 887349-24-8
• N,3-diphenylbenzo[c]isoxazole-5-carboxamide
• Z90706387
• F3244-0423
• 2,1-Benzisoxazole-5-carboxamide, N,3-diphenyl-

• Inchi： 1S/C20H14N2O2/c23-20(21-16-9-5-2-6-10-16)15-11-12-18-17(13-15)19(24-22-18)14-7-3-1-4-8-14/h1-13H,(H,21,23)
• InChI Key： HXDYFYMTMBIZIB-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(C(NC3=CC=CC=C3)=O)C=C2)=C(C2=CC=CC=C2)O1

Computed Properties

• Exact Mass: 314.105527694g/mol
• Monoisotopic Mass: 314.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.289±0.06 g/cm3(Predicted)
• Boiling Point: 456.5±25.0 °C(Predicted)
• pka: 12?+-.0.70(Predicted)

Additional information on N,3-diphenyl-2,1-benzoxazole-5-carboxamide

N,3-Diphenyl-2,1-Benzoxazole-5-Carboxamide: A Comprehensive Overview

N,3-Diphenyl-2,1-benzoxazole-5-carboxamide (CAS No. 887349-24-8) is a versatile organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzoxazole ring system with diphenyl substituents and a carboxamide group. The benzoxazole core is a heterocyclic aromatic compound that plays a pivotal role in determining the compound's electronic properties and reactivity. The diphenyl substituents enhance the molecule's stability and solubility, while the carboxamide group introduces hydrogen bonding capabilities, making it suitable for various applications.

Recent studies have highlighted the potential of N,3-diphenyl-2,1-benzoxazole-5-carboxamide in drug discovery and material synthesis. For instance, researchers have explored its role as a building block for constructing advanced materials with tailored electronic properties. The compound's ability to form stable coordination complexes has been leveraged in the development of new catalysts for organic synthesis. Additionally, its fluorescence properties have been investigated for applications in sensors and optoelectronic devices.

The synthesis of N,3-diphenyl-2,1-benzoxazole-5-carboxamide involves a multi-step process that typically begins with the preparation of the benzoxazole ring system. This is followed by functionalization with diphenyl groups and the introduction of the carboxamide moiety through amide bond formation. The reaction conditions are carefully optimized to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

In terms of applications, N,3-diphenyl-2,1-benzoxazole-5-carboxamide has shown promise in the field of medicinal chemistry. Its structure allows for easy modification to create bioactive molecules with potential therapeutic effects. For example, derivatives of this compound have been studied for their anti-inflammatory and antioxidant properties. Furthermore, its use as a ligand in metalloenzyme mimics has opened new avenues for catalytic asymmetric synthesis.

The electronic properties of N,3-diphenyl-2,1-benzoxazole-5-carboxamide make it an attractive candidate for use in organic electronics. Its ability to undergo π–π interactions and form ordered assemblies has been exploited in the development of thin-film transistors and light-emitting diodes (LEDs). Recent research has focused on improving the compound's charge transport properties through structural modifications.

In conclusion, N,3-diphenyl-2,1-benzoxazole-5-carboxamide (CAS No. 887349-24-8) is a multifaceted compound with a wide range of potential applications. Its unique structure and functional groups make it an invaluable tool in organic chemistry and materials science. As research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.